3-Ethyl-3-methylpiperidin-2-one

• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: 3-ethyl-3-methylpiperidin-2-one
• InChI: InChI=1S/C8H15NO/c1-3-8(2)5-4-6-9-7(8)10/h3-6H2,1-2H3,(H,9,10)
• InChI Key: CGEGLZGNJGYEFH-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCCNC1=O)C

Description

3-Ethyl-3-methylpiperidin-2-one is a useful research compound. Its molecular formula is C8H15NO and its molecular weight is 141.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Li metal (0.63 g, 90 mmol) was added to a well stirred solution of 3-ethyl-3-methyl-1-phenylmethyl-2-piperidinone (2.08 g, 9 mmol) in dry THF (27 mL) and then liquid NH3 (180 mL) was added slowly over a period of 5 min at -78° C. The cooling bath was removed and the reaction mixture stirred for 1 h in refluxing NH3. Then the reaction mixture was heated for 5-10 min at 60° C. to evaporate NH3 leaving a white residue which was treated carefully with water (50 mL) at 0° C., and the aqueous mixture extracted with CH2Cl2 (3×50 mL). The combined organic extract was washed with brine (50 mL), dried (MgSO4), and concentrated in vacuo to give 2.81 g of a colorless viscous residue. Flash chromatography over silica gel (1% MeOH in CHCl3 -EtOAc, 1:1) afforded the lactam (1.10 g, 87% ) as a colorless solid: mp 67-69° C. (CH2Cl1-hexane).